Cas no 45810-14-8 (N-(Pyrimidin-5-yl)acetamide)

• Product Name: N-(Pyrimidin-5-yl)acetamide
• CAS No: 45810-14-8
• MF: C₆H₇N₃O
• MW: 137.139280557632
• MDL: MFCD13183697
• CID: 1022233
• PubChem ID: 23273414
• Update Time: 2025-10-05

N-(Pyrimidin-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(Pyrimidin-5-yl)acetamide
• Acetamide, N-5-pyrimidinyl- (9CI)
• N-pyrimidin-5-ylacetamide
• SB55976
• DTXSID90632177
• 45810-14-8
• AKOS016006327
• MFCD13183697
• N-5-Pyrimidinylacetamide
• CS-0204360
• ACETAMIDE,N-PYRIMIDIN-5-YL-
• BS-28873
• A872331
• F18145
• DB-352558
• SCHEMBL3262016
• Acetamide, N-5-pyrimidinyl-

• MDL： MFCD13183697
• Inchi： 1S/C6H7N3O/c1-5(10)9-6-2-7-4-8-3-6/h2-4H,1H3,(H,9,10)
• InChI Key： CDXRYNIAZAHCLX-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=CN=CN=C1

Computed Properties

• Exact Mass: 137.05901
• Monoisotopic Mass: 137.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 54.9Ų

Experimental Properties

• PSA: 54.88

Additional information on N-(Pyrimidin-5-yl)acetamide

N-(Pyrimidin-5-yl)acetamide: A Comprehensive Overview

N-(Pyrimidin-5-yl)acetamide, also known by its CAS number 45810-14-8, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an acetamide group attached to a pyrimidine ring. The pyrimidine ring is a fundamental component in various biological processes, making N-(Pyrimidin-5-yl)acetamide a valuable molecule for studying and developing new therapeutic agents.

The chemical structure of N-(Pyrimidin-5-yl)acetamide can be represented as C₇H₈N₂O. The acetamide group (CH₃CONH-) is bonded to the 5-position of the pyrimidine ring (C₄H₃N₂). This arrangement imparts specific chemical and biological properties that are of interest to researchers. The compound's molecular weight is approximately 144.15 g/mol, and it is typically found as a white crystalline solid at room temperature.

In recent years, N-(Pyrimidin-5-yl)acetamide has gained attention due to its potential as a lead compound in drug discovery. One of the key areas of research involves its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in various inflammatory diseases. This makes N-(Pyrimidin-5-yl)acetamide a promising candidate for the development of new anti-inflammatory drugs.

Another significant application of N-(Pyrimidin-5-yl)acetamide is in the field of cancer research. Research has demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those involved in breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells. These findings suggest that N-(Pyrimidin-5-yl)acetamide could be further developed into a novel anticancer agent.

Beyond its therapeutic potential, N-(Pyrimidin-5-yl)acetamide has also been studied for its role in modulating neurotransmitter systems. Pyrimidine derivatives, including N-(Pyrimidin-5-yl)acetamide, have been shown to interact with specific receptors in the central nervous system (CNS). This interaction can influence neurotransmitter release and receptor activation, making these compounds valuable tools for understanding and treating neurological disorders.

In terms of synthesis, N-(Pyrimidin-5-yl)acetamide can be prepared through several routes. One common method involves the reaction of 5-amino-pyrimidine with acetyl chloride or acetic anhydride in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired acetamide derivative. The purity and yield of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent, and reaction time.

The physical and chemical properties of N-(Pyrimidin-5-yl)acetamide have been extensively characterized. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. This solubility profile makes it suitable for use in various biological assays and drug delivery systems. Additionally, the compound exhibits good thermal stability, with a melting point ranging from 170°C to 172°C.

In conclusion, N-(Pyrimidin-5-yl)acetamide (CAS No. 45810-14-8) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable tool for studying inflammatory diseases, cancer, and neurological disorders. As research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, N-(Pyrimidin-5-yl)acetamide is poised to play an increasingly important role in the development of novel drugs and therapies.